Cas no 7446-86-8 (Pentanedioic acid, 2,4-dimethyl-, bis(oxiranylmethyl) ester)

Pentanedioic acid, 2,4-dimethyl-, bis(oxiranylmethyl) ester structure
7446-86-8 structure
Product Name:Pentanedioic acid, 2,4-dimethyl-, bis(oxiranylmethyl) ester
CAS No:7446-86-8
MF:C13H20O6
MW:272.294304847717
CID:540982
PubChem ID:71403974
Update Time:2025-04-19

Pentanedioic acid, 2,4-dimethyl-, bis(oxiranylmethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 2,4-dimethyl-, bis(oxiranylmethyl) ester
    • bis(oxiran-2-ylmethyl) 2,4-dimethylpentanedioate
    • SCHEMBL25268181
    • 7446-86-8
    • Bis[(oxiran-2-yl)methyl] 2,4-dimethylpentanedioate
    • DTXSID60824845
    • Inchi: 1S/C13H20O6/c1-8(12(14)18-6-10-4-16-10)3-9(2)13(15)19-7-11-5-17-11/h8-11H,3-7H2,1-2H3
    • InChI Key: DXRILYUTSLZRSK-UHFFFAOYSA-N
    • SMILES: O1CC1COC(C(C)CC(C)C(=O)OCC1CO1)=O

Computed Properties

  • Exact Mass: 272.126
  • Monoisotopic Mass: 272.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 77.7Ų

Experimental Properties

  • PSA: 77.66
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